Cas no 775288-47-6 (methyl2-(piperidin-4-yl)ethyl(propan-2-yl)amine)

• Product Name: methyl2-(piperidin-4-yl)ethyl(propan-2-yl)amine
• CAS No: 775288-47-6
• MF: C₁₁H₂₄N₂
• MW: 184.321662902832
• CID: 4183581
• PubChem ID: 43149914
• Update Time: 2025-11-06

methyl2-(piperidin-4-yl)ethyl(propan-2-yl)amine Chemical and Physical Properties

Names and Identifiers

• 4-Piperidineethanamine, N-methyl-N-(1-methylethyl)-
• methyl2-(piperidin-4-yl)ethyl(propan-2-yl)amine
• 775288-47-6
• DTXSID301233556
• EN300-1852045
• N-Methyl-N-(1-methylethyl)-4-piperidineethanamine
• methyl[2-(piperidin-4-yl)ethyl](propan-2-yl)amine
• SCHEMBL3997177
• n-Methyl-N-(2-(piperidin-4-yl)ethyl)propan-2-amine
• CS-0276264

• Inchi： 1S/C11H24N2/c1-10(2)13-8-5-11(6-9-13)4-7-12-3/h10-12H,4-9H2,1-3H3
• InChI Key： WNAIVABIHSZWPD-UHFFFAOYSA-N
• SMILES： N1(C(C)C)CCC(CCNC)CC1

Computed Properties

• Exact Mass: 184.193948774Da
• Monoisotopic Mass: 184.193948774Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 15.3Ų

Additional information on methyl2-(piperidin-4-yl)ethyl(propan-2-yl)amine

Comprehensive Overview of Methyl 2-(Piperidin-4-yl)ethyl(propan-2-yl)amine (CAS No. 775288-47-6)

Methyl 2-(piperidin-4-yl)ethyl(propan-2-yl)amine (CAS No. 775288-47-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound, often referred to by its systematic name, features a piperidine core, a propan-2-yl (isopropyl) group, and a methyl substituent, making it a versatile intermediate in synthetic chemistry. Researchers and industry professionals frequently search for terms like "piperidine derivatives", "amine-based compounds", and "CAS 775288-47-6 applications" to explore its potential uses.

The molecular structure of methyl 2-(piperidin-4-yl)ethyl(propan-2-yl)amine combines a cyclic amine (piperidine) with aliphatic side chains, which contributes to its solubility in organic solvents and its reactivity in various chemical reactions. This characteristic has led to its exploration in drug discovery, particularly in the development of central nervous system (CNS) therapeutics and receptor modulators. Recent trends in AI-driven drug discovery and computational chemistry have further highlighted the importance of such compounds, as they are often used in virtual screening and molecular docking studies.

One of the key reasons for the growing interest in CAS No. 775288-47-6 is its potential role in addressing modern healthcare challenges. For instance, the rise of neurodegenerative diseases and mental health disorders has spurred demand for novel compounds that can interact with neurotransmitter systems. The piperidine moiety in this compound is known to interact with dopamine and serotonin receptors, making it a candidate for further pharmacological investigation. Searches for "piperidine in drug design" and "amine-based CNS drugs" reflect this trend.

From a synthetic chemistry perspective, methyl 2-(piperidin-4-yl)ethyl(propan-2-yl)amine is valued for its adaptability in multi-step reactions. Its secondary amine functionality allows for further derivatization, enabling the creation of libraries of compounds for high-throughput screening. This aligns with the current focus on green chemistry and sustainable synthesis, as researchers seek efficient methods to produce such intermediates with minimal environmental impact. Keywords like "sustainable amine synthesis" and "green pharmaceutical intermediates" are increasingly relevant in this context.

In addition to its pharmaceutical applications, CAS No. 775288-47-6 has potential uses in material science and catalysis. The compound's ability to act as a ligand or building block for more complex structures makes it a subject of interest in nanotechnology and polymer chemistry. For example, its incorporation into metal-organic frameworks (MOFs) or coordination polymers could lead to advancements in gas storage or catalytic processes. These applications are often explored under search terms like "piperidine ligands in catalysis" and "amine-functionalized materials".

Quality control and analytical characterization of methyl 2-(piperidin-4-yl)ethyl(propan-2-yl)amine are critical for ensuring its suitability in research and industrial applications. Techniques such as nuclear magnetic resonance (NMR), high-performance liquid chromatography (HPLC), and mass spectrometry (MS) are commonly employed to verify its purity and structural integrity. The demand for "analytical methods for amine compounds" and "CAS 775288-47-6 purity standards" underscores the importance of rigorous quality assurance in this field.

As the scientific community continues to explore the potential of methyl 2-(piperidin-4-yl)ethyl(propan-2-yl)amine, collaborations between academia and industry are likely to drive innovation. The compound's relevance to personalized medicine and targeted drug delivery systems positions it as a valuable asset in the evolving landscape of biomedical research. With ongoing advancements in machine learning for chemical prediction and automated synthesis platforms, the future applications of this compound are poised to expand even further.

In summary, methyl 2-(piperidin-4-yl)ethyl(propan-2-yl)amine (CAS No. 775288-47-6) represents a multifaceted compound with significant potential across multiple scientific disciplines. Its structural features, combined with contemporary research trends, make it a compelling subject for further study. Whether in drug development, material science, or catalytic applications, this compound exemplifies the intersection of chemistry and innovation.